Methyl 2-(3-formylphenyl)acetate
Cat. No. B2595017
Key on ui cas rn:
142327-44-4
M. Wt: 178.187
InChI Key: FFUBFLSGFOHPKF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:1][CH2:2][c:3]1[cH:4][c:5]([CH2:9][C:10](=[O:11])[O:12][CH3:13])[cH:6][cH:7][cH:8]1.[CH3:19][S:20]([CH3:21])=[O:22].[Na+:14].[OH2:23].[OH:15][C:16](=[O:17])[O-:18]>>[CH:2]([c:3]1[cH:4][c:5]([CH2:9][C:10](=[O:11])[O:12][CH3:13])[cH:6][cH:7][cH:8]1)=[O:15]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COC(=O)Cc1cccc(CBr)c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CS(C)=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C([O-])O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC(=O)Cc1cccc(C=O)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
